Cas no 913836-11-0 (5-Boronopicolinic acid)

• Product Name: 5-Boronopicolinic acid
• CAS No: 913836-11-0
• MF: C₆H₆BNO₄
• MW: 166.927141666412
• MDL: MFCD09027238
• CID: 802886
• PubChem ID: 44119385
• Update Time: 2025-08-02

5-Boronopicolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Boronopicolinic acid
• 2-Carboxypyridine-5-boronic acid
• 5-boronopyridine-2-carboxylic acid
• 6-Carboxypyridine-3-boronic acid
• 6-Carboxy pound inverted question markpyridine-3-boronic pound inverted question markacid
• 5-Borono-2-pyridinecarboxylic acid (ACI)
• AKOS006344981
• PS-9484
• 913836-11-0
• FD7237
• 6-Carboxy pyridine-3-boronic acid
• CS-0159140
• DTXSID40657193
• DB-000522
• SB52596
• J-518482
• MFCD09027238
• 2-Carboxy-5-pyridineboronic acid
• 5-(dihydroxyboranyl)pyridine-2-carboxylic acid
• 5-BORONOPICOLINICACID
• SCHEMBL3719519

• MDL： MFCD09027238
• Inchi： 1S/C6H6BNO4/c9-6(10)5-2-1-4(3-8-5)7(11)12/h1-3,11-12H,(H,9,10)
• InChI Key： UEKWXZLQKGKCEQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CN=1)O

Computed Properties

• Exact Mass: 167.03900
• Monoisotopic Mass: 167.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6A^2

Experimental Properties

• Density: 1.5
• Melting Point: >300℃
• Boiling Point: 454.4 ℃ at 760 mmHg
• Flash Point: 228.6°C
• Refractive Index: 1.588
• PSA: 90.65000
• LogP: -1.54040

5-Boronopicolinic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Boronopicolinic acid

5-Boronopicolinic Acid: A Comprehensive Overview

5-Boronopicolinic Acid (CAS No. 913836-11-0) is a compound of significant interest in the fields of chemistry and materials science. This compound, with its unique chemical structure, has garnered attention due to its potential applications in various industries. The name 5-Boronopicolinic Acid itself suggests the presence of a boron atom at the fifth position of the picolinic acid molecule, a feature that contributes to its distinctive properties.

The chemical structure of 5-Boronopicolinic Acid consists of a picolinic acid backbone with a boron atom incorporated at the fifth position. This modification introduces interesting electronic and coordination properties to the molecule. Recent studies have highlighted the ability of this compound to act as a ligand in metal complexes, which has implications for catalysis and materials synthesis.

In terms of applications, 5-Boronopicolinic Acid has shown promise in the field of catalysis. Researchers have explored its use as a ligand in transition metal catalysts, where it facilitates the formation of active catalytic sites. This property is particularly valuable in organic synthesis, where precise control over reaction pathways is essential.

Furthermore, 5-Boronopicolinic Acid has been investigated for its potential in materials science. Its ability to coordinate with metal ions makes it a candidate for the synthesis of metal-organic frameworks (MOFs) and other coordination polymers. These materials have applications in gas storage, sensing, and drug delivery systems.

Recent advancements in the study of 5-Boronopicolinic Acid have focused on understanding its electronic properties and reactivity. Computational studies have provided insights into the molecular orbitals and bonding characteristics of this compound, which are crucial for predicting its behavior in different chemical environments.

Another area of interest is the potential use of 5-Boronopicolinic Acid in biological systems. Preliminary studies suggest that this compound may interact with biomolecules such as proteins and nucleic acids, opening up possibilities for its use in drug design and biochemistry.

In conclusion, 5-Boronopicolinic Acid (CAS No. 913836-11-0) is a versatile compound with a wide range of potential applications. Its unique chemical structure and functional properties make it a valuable tool in various fields, from catalysis to materials science. As research continues to uncover new aspects of this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.